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Compound of Interest

Compound Name: 2,3,5-Trinitronaphthalene

Cat. No.: B15435696 Get Quote

Disclaimer: Detailed experimental data and specific applications for 2,3,5-trinitronaphthalene
as an energetic material are not readily available in the reviewed literature. The following

information is based on the properties and applications of commercially available

trinitronaphthalene, which is typically a mixture of isomers, primarily 1,3,5-, 1,4,5-, and 1,3,8-

trinitronaphthalene. The energetic properties of the specific 2,3,5-isomer are not well-

documented.

Introduction
Trinitronaphthalene (TNN), with the chemical formula C₁₀H₅N₃O₆, is a polynitro-aromatic

hydrocarbon that has been explored for its utility as a secondary explosive.[1][2] Like other

aromatic nitro compounds, its explosive properties are derived from the presence of multiple

nitro groups attached to the aromatic rings, which act as oxidizing agents.[3] Commercially,

trinitronaphthalene is available as a mixture of isomers, and its application has been limited

due to its difficulty in detonation and being largely superseded by more modern energetic

materials.[4]

Physicochemical and Explosive Properties
The properties of trinitronaphthalene can vary depending on the specific isomer or the isomeric

ratio in a mixture. The data presented below is for the common mixture of isomers and

individual, more studied isomers.

Table 1: Physicochemical Properties of Trinitronaphthalene Isomers and Mixture
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Property
1,3,5-
Trinitronaphth
alene

1,4,5-
Trinitronaphth
alene

1,8-
Dinitronaphtha
lene

Commercial
Mixture (1,3,5-,
1,4,5-, 1,3,8-)

Molecular

Formula
C₁₀H₅N₃O₆ C₁₀H₅N₃O₆ C₁₀H₆N₂O₄ C₁₀H₅N₃O₆

Molecular Weight 263.16 g/mol 263.16 g/mol 218.17 g/mol ~263.16 g/mol

Melting Point - - - 115 °C

Oxygen Balance - - -139.4% -100.3%

Deflagration

Point
- - 318 °C 350 °C

Data for individual trinitronaphthalene isomers' melting point, oxygen balance, and deflagration

point are not specified in the search results.

Table 2: Energetic Properties of Trinitronaphthalene Isomers and Mixture
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Property
1,3,5-
Trinitronap
hthalene

1,4,5-
Trinitronap
hthalene

1,5-
Dinitronaph
thalene

1,8-
Dinitronaph
thalene

Commercial
Mixture
(1,3,5-,
1,4,5-,
1,3,8-)

Velocity of

Detonation

(VOD)

- 6,270 m/s 5,520 m/s 5,380 m/s 6,000 m/s

Detonation

Pressure
- 19.32 GPa 13.00 GPa 13.10 GPa -

Heat of

Detonation

3.521 kJ/mol

(experimental

)

-

3.064 kJ/mol

(experimental

)

3.031 kJ/mol

(experimental

)

-

Impact

Reactivity

(Drop

Energy)

- 9.52 J 11.02 J 18.37 J -

Note: Data for 2,3,5-trinitronaphthalene is not available in the search results. The table

includes data for dinitronaphthalene isomers for comparative purposes as they are precursors.

[4]

Synthesis Protocol: General Nitration of
Naphthalene
The synthesis of trinitronaphthalene is a multi-step process involving the nitration of

naphthalene. The exact isomer distribution is dependent on the reaction conditions and the

nitrating agents used.[4] A general pathway is outlined below.

Experimental Workflow for Trinitronaphthalene Synthesis
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Step 1: Mononitration

Step 2: Dinitration

Step 3: Trinitration
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Caption: General synthesis pathway for trinitronaphthalene isomers.

Protocol:

Mononitration: Naphthalene is nitrated with concentrated nitric acid to yield primarily 1-

nitronaphthalene.[4]

Dinitration: The 1-nitronaphthalene is then subjected to further nitration using a mixed acid of

nitric acid and sulfuric acid. This step produces a mixture of dinitronaphthalene isomers,

mainly 1,5- and 1,8-dinitronaphthalene. The ratio of these isomers can be influenced by the

specific nitrating agent and reaction conditions.[4]
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Trinitration: The mixture of dinitronaphthalenes is then nitrated with a stronger mixed acid to

produce a mixture of trinitronaphthalene isomers. For instance, the nitration of 1,5-

dinitronaphthalene can yield both 1,3,5- and 1,4,5-trinitronaphthalenes, while 1,8-

dinitronaphthalene primarily yields 1,3,8-trinitronaphthalene.[4]

Separation: The separation of individual trinitronaphthalene isomers is a complex process

and is not typically performed for commercial applications.

Application in Energetic Materials
Due to its relatively low detonation velocity and difficulty in initiation, trinitronaphthalene has

found limited use as a secondary explosive.[4] It has been historically used in mixtures with

other explosive compounds, for instance, as a component in grenade fillings.[4] However, it is

rarely used in modern energetic material formulations.

Safety and Handling
Trinitronaphthalene is classified as an explosive and a strong oxidizing agent.[3] It may explode

when exposed to heat or fire, with the primary hazard being the blast effect of an instantaneous

explosion.[2][3] As an aromatic nitro compound, it can react vigorously with reducing agents,

which may lead to detonation.[3] It is also sensitive to the presence of bases like sodium

hydroxide, which can cause it to explode.[3] Standard safety precautions for handling explosive

materials should be strictly followed. This includes the use of appropriate personal protective

equipment, avoiding heat, sparks, and open flames, and storing the material in a cool, dry, and

well-ventilated area away from incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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